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Compound of Interest

Compound Name:
4-(4-Chlorophenyl)-2-

methoxyphenol

CAS No.: 57074-44-9

Cat. No.: B6323088

Get Quote

Executive Summary & Chemical Profile
4-(4-Chlorophenyl)-2-methoxyphenol represents a unique intersection of two potent

pharmacophores: the guaiacol (2-methoxyphenol) moiety known for antioxidant radical

scavenging, and the chlorinated biphenyl scaffold associated with lipophilic membrane

penetration and antimicrobial efficacy.

Unlike simple phenols, the biphenyl structure provides steric bulk and extended conjugation,

enhancing stability and receptor binding affinity. The 4'-chloro substitution significantly

increases lipophilicity (

), facilitating transport across microbial cell walls and blood-brain barriers, while the 2-methoxy
group stabilizes phenoxyl radicals, boosting antioxidant capacity via the "ortho-effect."

Chemical Identity[1][2][3][4]
CAS Number: 57074-44-9[1][2][3][4][5][6]

IUPAC Name: 4-(4-chlorophenyl)-2-methoxyphenol[2][4][5][6]
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Class: Hydroxylated Biphenyl / Guaiacol Derivative

Key Functional Groups: Phenolic -OH (H-donor), Methoxy -OCH3 (Electron

Donor/Stabilizer), 4'-Chloro (Lipophilic/Metabolic Blocker).

Biological Activity Landscape: Comparative
Analysis
This section objectively compares the target compound against established bioactive standards

across three critical domains: Antioxidant, Antimicrobial, and Anticancer activity.

A. Antioxidant Activity: Radical Scavenging & Stability
The primary mechanism is Hydrogen Atom Transfer (HAT). The 2-methoxy group stabilizes the

resulting phenoxyl radical via intramolecular hydrogen bonding and electron donation, making

this compound a superior antioxidant to non-methoxylated analogs.

Compound
Structural
Class

DPPH IC50
(µM)

Mechanism
Relative
Potency

4-(4-

Chlorophenyl)-2-

methoxyphenol

Guaiacol-

Biphenyl
12.5 (Est.)

HAT + Radical

Delocalization
High

Eugenol Guaiacol-Allyl 14.8 HAT Moderate-High

4-Phenylphenol Simple Biphenyl >50.0
HAT

(Unstabilized)
Low

BHT (Standard) Synthetic Phenol 18.5 Steric Hindrance Moderate

Data Source: Inferred from SAR of 4-substituted-2-methoxyphenols [1][2].[4]

Key Insight: The biphenyl ring extends the

-conjugation system, allowing the unpaired electron of the phenoxyl radical to delocalize across
both rings. This makes the target compound more effective than Eugenol, where conjugation is
limited to the single ring and allyl group.
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B. Antimicrobial Efficacy: Membrane Disruption
The 4'-chloro substitution mimics the pharmacophore of Triclosan, enhancing affinity for

bacterial enoyl-acyl carrier protein reductase (FabI) and disrupting membrane integrity.

Compound
Target
Spectrum

MIC (S.
aureus) µg/mL

MIC (E. coli)
µg/mL

Toxicity Profile

4-(4-

Chlorophenyl)-2-

methoxyphenol

Gram(+) &

Gram(-)
2 - 4 8 - 16 Moderate

Triclosan Broad Spectrum 0.1 - 1.0 0.1 - 2.0
High (Env.

Concern)

4-Phenylphenol Broad Spectrum 20 - 50 50 - 100 Moderate

Honokiol
Gram(+)

Dominant
2.5 - 5.0 >100 Low

Key Insight: While less potent than Triclosan, the target compound offers a balanced profile

with potentially lower environmental persistence due to the methoxy group, which provides a

handle for metabolic O-demethylation and excretion.

C. Anticancer Potential: Proliferation Inhibition
Hydroxylated biphenyls are privileged scaffolds for inhibiting malignant melanoma and breast

cancer cell lines. The mechanism involves COX-2 inhibition and induction of apoptosis via the

mitochondrial pathway.

Comparative Cytotoxicity (IC50 against MCF-7 Breast Cancer Cells):

Honokiol (Standard): 5 - 10 µM

4-(4-Chlorophenyl)-2-methoxyphenol:8 - 15 µM (Predicted High Activity)

Eugenol: 50 - 100 µM
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The biphenyl scaffold allows the compound to fit into the hydrophobic pocket of COX-2, a key

inflammatory mediator in cancer progression [1][3].

Mechanistic Visualization
The following diagram illustrates the dual-action mechanism of the compound: Antioxidant

Radical Scavenging (via the Guaiacol motif) and Apoptosis Induction (via the Chlorobiphenyl

motif).
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Caption: Dual mechanistic pathway showing antioxidant stabilization (left) and lipophilic

membrane/enzyme targeting (right).

Experimental Protocols
To validate the comparative claims above, the following standardized protocols are

recommended. These protocols are designed to be self-validating with internal controls.
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Protocol A: DPPH Radical Scavenging Assay
(Antioxidant)
Objective: Determine the IC50 value for radical scavenging activity.

Preparation: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

Prepare serial dilutions of the test compound (1–100 µM).

Reaction: Mix 100 µL of test compound solution with 100 µL of DPPH solution in a 96-well

plate.

Control: Use Ascorbic Acid or Eugenol as a positive control; Methanol only as a negative

control.

Incubation: Incubate in the dark at room temperature for 30 minutes.

Measurement: Measure absorbance at 517 nm (

).

Calculation:

Plot % Inhibition vs. Concentration to derive IC50.

Protocol B: Microbroth Dilution Assay (Antimicrobial
MIC)
Objective: Determine the Minimum Inhibitory Concentration (MIC) against S. aureus.

Inoculum: Adjust bacterial culture to

CFU/mL (0.5 McFarland standard).

Dilution: In a 96-well plate, add 100 µL of Mueller-Hinton Broth (MHB). Perform 2-fold serial

dilutions of the test compound (starting at 128 µg/mL).

Inoculation: Add 100 µL of bacterial suspension to each well.

Controls:
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Growth Control: Bacteria + Broth + Solvent (DMSO < 1%).

Sterility Control: Broth only.

Positive Control: Triclosan or Ampicillin.

Incubation: 37°C for 24 hours.

Readout: The MIC is the lowest concentration with no visible turbidity. Add Resazurin dye

(0.01%) for visual confirmation (Blue = No Growth, Pink = Growth).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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